(E)-2-morpholino-5-((5-(2-nitrophenyl)furan-2-yl)methylene)thiazol-4(5H)-one

• IUPAC Name: (5E)-2-morpholin-4-yl-5-[[5-(2-nitrophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C18H15N3O5S/c22-17-16(27-18(19-17)20-7-9-25-10-8-20)11-12-5-6-15(26-12)13-3-1-2-4-14(13)21(23)24/h1-6,11H,7-10H2/b16-11+
• InChI Key: XONUQVFVRONUGS-LFIBNONCSA-N
• Canonical SMILES: C1COCCN1C2=NC(=O)C(=CC3=CC=C(O3)C4=CC=CC=C4[N+](=O)[O-])S2
• Isomeric SMILES: C1COCCN1C2=NC(=O)/C(=C\C3=CC=C(O3)C4=CC=CC=C4[N+](=O)[O-])/S2
• Molecular Formula: C18H15N3O5S
• Molecular Weight: 385.4 g/mol

Description

(E)-2-morpholino-5-((5-(2-nitrophenyl)furan-2-yl)methylene)thiazol-4(5H)-one, commonly known as MNTX, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MNTX is a thiazole derivative that has been shown to possess anti-inflammatory, analgesic, and anti-tumor properties.

Scientific Research Applications

Antioxidant and Glucosidase Inhibition

• Research by Özil et al. (2018) explored derivatives of benzimidazoles containing a morpholine skeleton for their in vitro antioxidant activities and α-glucosidase inhibitory potential. These compounds, synthesized using a rapid 'one-pot' method, exhibited significant scavenging activity and outperformed the standard acarbose in inhibiting α-glucosidase, indicating potential applications in managing oxidative stress and glucose regulation [Özil, Cansu Parlak, & Baltaş, 2018].

Antitumor Agents

• A study by Matiichuk et al. (2020) focused on the design of antitumor agents using 5-(1,3-benzothiazol-2-yl)furan-2-carbaldehyde derivatives, highlighting the synthesis of compounds with potential antitumor activities. This work underscores the role of such derivatives in developing new therapeutic options against cancer [Matiichuk, Horak, Chaban, Horishny, Tymoshuk, & Matiychuk, 2020].

Liquid Crystalline Phases

• Abdulnabi et al. (2020) synthesized mesogens with a furan moiety, showing that these compounds display liquid crystalline phases, including enantiotropic nematic and smectic A phases. This research indicates potential applications in the field of liquid crystal displays and other electronic devices [Abdulnabi, Al-Obaidy, Tomi, & Jaffer, 2020].

Structural and Spectral Analysis

• Franklin et al. (2011) conducted a structural and spectral analysis of a Mannich base derivative of benzothiazole, providing insight into its molecular geometry and interactions. This study has implications for the design of molecules with specific properties for pharmaceutical and material science applications [Franklin, Tamilvendan, Prabhu, & Balasubramanian, 2011].